2-[[4-(4-chlorophenyl)-5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-cyclopentylacetamide

• IUPAC Name: 2-[[4-(4-chlorophenyl)-5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-cyclopentylacetamide
• InChI: InChI=1S/C20H21ClN6O3S/c21-12-5-7-15(8-6-12)27-16(9-14-10-17(28)24-19(30)23-14)25-26-20(27)31-11-18(29)22-13-3-1-2-4-13/h5-8,10,13H,1-4,9,11H2,(H,22,29)(H2,23,24,28,30)
• InChI Key: HYIJFSYTCANJGP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)Cl)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C20H21ClN6O3S
• Molecular Weight: 460.9 g/mol
• CAS No.: 852154-86-0

Description

2-[[4-(4-chlorophenyl)-5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-cyclopentylacetamide is a useful research compound. Its molecular formula is C20H21ClN6O3S and its molecular weight is 460.94. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

One study focuses on the synthesis of pyrimidine-derivatives with potential inhibitor properties for thymidylate synthase, an enzyme crucial for DNA replication and repair. These derivatives, including compounds structurally related to the specified chemical, were synthesized to explore their antitumor and antibacterial potential. The study provides insight into the synthesis routes and the structural basis for their biological activity, highlighting the importance of the sulfanyl and acetamide groups in their molecular framework (Gangjee et al., 1996).

Biological Activity and Applications

Another research direction involves the design and synthesis of novel heterocyclic compounds containing a sulfonamido moiety, derived from similar structural frameworks. These compounds have been evaluated for their antibacterial activity, showcasing the potential of such molecules in developing new antimicrobial agents. This approach demonstrates the versatility of the compound's core structure in generating diverse biological activities through chemical modifications (Azab et al., 2013).

Antimicrobial and Antifungal Properties

Further studies have focused on synthesizing and testing the antimicrobial and antifungal properties of pyrimidine-triazole derivatives, highlighting the compound's potential as a precursor in creating effective agents against microbial and fungal pathogens. The research underlines the compound's utility in generating new chemical entities with desired biological properties, contributing to the fight against resistant strains of bacteria and fungi (Majithiya & Bheshdadia, 2022).